Cas no 1361647-69-9 (3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361647-69-9
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4966185
• Update Time: 2025-07-15

3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-6-1-2-7(14)10(15)9(6)11-8(16)3-5(4-20-11)12(17,18)19/h1-4H
• InChI Key： YWUCUTBJOUITRX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(C(F)(F)F)=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 342.934545 g/mol
• Monoisotopic Mass: 342.934545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 344.5

Additional information on 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361647-69-9) in Modern Chemical Research

3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1361647-69-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by a pyridine core substituted with a fluoro group, trichlorophenyl moiety, and a trifluoromethyl group, endows it with unique electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

The compound's structural features—specifically the presence of halogen atoms such as fluoro, chloro, and trifluoromethyl—are strategically positioned to modulate interactions with biological targets. These substituents not only enhance lipophilicity but also influence metabolic stability, making this compound an attractive candidate for drug discovery initiatives. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules with unprecedented accuracy, further solidifying their role in rational drug design.

In the realm of medicinal chemistry, the synthesis of 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine has been refined through multi-step organic transformations that highlight the ingenuity of synthetic methodologies. The introduction of fluorine at the 3-position of the pyridine ring is particularly noteworthy, as fluorinated pyridines are known to exhibit enhanced binding to enzymes and receptors due to their ability to form strong hydrogen bonds and π-stacking interactions. This has been leveraged in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various therapeutic targets. For instance, modifications at the trichlorophenyl ring have been explored to optimize binding to protein kinases, leading to the discovery of potent inhibitors with improved selectivity and reduced toxicity. The trifluoromethyl group further contributes to metabolic stability by preventing rapid degradation via oxidative processes, thereby extending the half-life of potential drug candidates.

The agrochemical industry has also benefited from the versatility of 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine, where its structural motifs are incorporated into herbicides and fungicides that exhibit high efficacy against resistant strains of pests. The combination of halogenated aromatic rings enhances photostability and soil persistence, ensuring prolonged activity in crop protection applications. This dual utility underscores the compound's broad applicability across multiple sectors of chemical research.

From a synthetic perspective, the preparation of 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine involves sophisticated techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes. These methods allow for precise functionalization at multiple sites within the molecule, enabling chemists to tailor its properties for specific applications. The increasing availability of high-throughput screening platforms has further accelerated the discovery process by enabling rapid testing of large libraries derived from this core structure.

The role of computational modeling in optimizing derivatives of 3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine cannot be overstated. Molecular docking simulations have been instrumental in identifying key interactions between this compound and biological targets, allowing researchers to predict how structural modifications will affect potency and selectivity. This integration of experimental data with computational predictions has become a cornerstone of modern drug discovery pipelines.

Future directions in research may focus on exploring enantioselective synthesis pathways to isolate specific stereoisomers with enhanced biological activity. Additionally, green chemistry principles are being increasingly applied to develop more sustainable synthetic routes for this compound, minimizing waste and reducing reliance on hazardous reagents. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion,3-Fluoro-2-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361647-69-9) represents a compelling example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique combination of electronic and steric features continues to inspire new research avenues across pharmaceuticals and agrochemicals alike. As our understanding of molecular interactions deepens through advanced computational tools and innovative synthetic methodologies,this compound will undoubtedly remain at the forefront of chemical research for years to come.